98-07-7

Benzotrichloride

In Stock

• CAS RN:
• 98-07-7

• Formula:
• C7H5Cl3
  C6H5CCl3
  C7H5Cl3

• InChI:
• InChI=1S/C7H5Cl3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H

• InChIKey:
• XEMRAKSQROQPBR-UHFFFAOYSA-N

• FT-IR and FT-Raman spectra of α ,α ,α -trichlorotoluene has been studied.
  Benzotrichloride is an oily, unstable, colorless, chlorinated hydrocarbon with a penetrating odor. Benzotrichloride is used extensively as a chemical intermediate in industry for the preparation of dyes. Its derivatives are used as UV stabilizers in plastic and to manufacture antiseptics and antimicrobial agents. In the presence of moisture, its hydrolyzed vapors (benzoic acid and hydrochloric acid) are highly irritating to the skin and mucous membranes in humans. Benzotrichloride is reasonably anticipated to be a human carcinogen. (NCI05)
  Benzotrichloride appears as a clear colorless to yellowish colored liquid with a penetrating odor. Denser than water and vapors are heavier than air. May be toxic by inhalation or ingestion. Burns skin, eyes, and mucous membranes. I...

Levoglucosan

In Stock

• CAS RN:
• 498-07-7

• Formula:
• C6H10O5

• InChI:
• InChI=1S/C6H10O5/c7-3-2-1-10-6(11-2)5(9)4(3)8/h2-9H,1H2/t2-,3-,4+,5-,6-/m1/s1

• InChIKey:
• TWNIBLMWSKIRAT-VFUOTHLCSA-N

• 1,6-Anhydro-β -D-glucose (Levoglucosa), belonging to the class of anhydrosugars, is an indicator of the burning of biomass in atmospheric aerosol, snow, and ice. It is formed via pyrolysis of glucans, such as cellulose and starch. Levoglucosa is also found in municipal waste and thermochemical processing products of biomass and soil.
  Levoglucosan is a anhydrohexose that is the 1,6-anhydro-derivative of beta-D-glucopyranose. It has a role as a human metabolite and a biomarker.
  Glucosan, also known as leucoglucosan, belongs to the class of organic compounds known as oxepanes. Oxepanes are compounds containing an oxepane ring, which is a seven-member saturated aliphatic heterocycle with one oxygen and six carbon atoms. Glucosan exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Glucosan has been detected in ...

Bis(2-ethylhexyl) hydrogen phosphate

In Stock

• CAS RN:
• 298-07-7

• Formula:
• C16H35O4P

• InChI:
• InChI=1S/C16H35O4P/c1-5-9-11-15(7-3)13-19-21(17,18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)

• InChIKey:
• SEGLCEQVOFDUPX-UHFFFAOYSA-N

• Di-(2-ethylhexyl)phosphoric acid is an odorless light yellow liquid. Floats on water. (USCG, 1999)

2-Pyrrolidin-1-yl-propylamine

In Stock

• CAS RN:
• 50998-07-7

• Formula:
• C7H16N2

• InChI:
• InChI=1S/C7H16N2/c1-7(6-8)9-4-2-3-5-9/h7H,2-6,8H2,1H3

• InChIKey:
• GUHQLUWDOMXRGQ-UHFFFAOYSA-N

• 2-Pyrrolidin-1-yl-propylamine is a useful research compound. Its molecular formula is C7H16N2 and its molecular weight is 128.22 g/mol. The purity is usually 95%.

1-[3-(4-Benzhydrylpiperazin-1-yl)propanoylamino]-3-phenylthiourea

In Stock

• CAS RN:
• 398998-07-7

• Formula:
• C27H31N5OS

• InChI:
• InChI=1S/C27H31N5OS/c33-25(29-30-27(34)28-24-14-8-3-9-15-24)16-17-31-18-20-32(21-19-31)26(22-10-4-1-5-11-22)23-12-6-2-7-13-23/h1-15,26H,16-21H2,(H,29,33)(H2,28,30,34)

• InChIKey:
• ADNAZEDBNFVNGK-UHFFFAOYSA-N

• 1-[3-(4-Benzhydrylpiperazin-1-yl)propanoylamino]-3-phenylthiourea is a useful research compound. Its molecular formula is C27H31N5OS and its molecular weight is 473.64. The purity is usually 95%.

2-(2-aminoethyl)quinazolin-4(3H)-one

In Stock

• CAS RN:
• 437998-07-7

• Formula:
• C10H11N3O

• InChI:
• InChI=1S/C10H11N3O/c11-6-5-9-12-8-4-2-1-3-7(8)10(14)13-9/h1-4H,5-6,11H2,(H,12,13,14)

• InChIKey:
• CDRQKHVKJNPNRY-UHFFFAOYSA-N

• 2-(2-aminoethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.

6-Benzyl-8-(4-ethoxybenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one

Usually In Stock

• CAS RN:
• 872198-07-7

• Formula:
• C27H23NO5

• InChI:
• InChI=1S/C27H23NO5/c1-2-31-20-10-8-19(9-11-20)26(29)22-17-28(16-18-6-4-3-5-7-18)23-15-25-24(32-12-13-33-25)14-21(23)27(22)30/h3-11,14-15,17H,2,12-13,16H2,1H3

• InChIKey:
• MCQYOEISEVNZCD-UHFFFAOYSA-N

• 6-Benzyl-8-(4-ethoxybenzoyl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one is a useful research compound. Its molecular formula is C27H23NO5 and its molecular weight is 441.483. The purity is usually 95%.

5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-ol

In Stock

• CAS RN:
• 877798-07-7

• Formula:
• C17H19N3O

• InChI:
• InChI=1S/C17H19N3O/c1-11-15(12-8-6-5-7-9-12)16-18-13(17(2,3)4)10-14(21)20(16)19-11/h5-10,19H,1-4H3

• InChIKey:
• YKHYRTQNOMSHBV-UHFFFAOYSA-N

• 5-Tert-butyl-2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-ol is a useful research compound. Its molecular formula is C17H19N3O and its molecular weight is 281.359. The purity is usually 95%.

3-Fluoro-4-(2-naphthyloxy)aniline

In Stock

• CAS RN:
• 937598-07-7

• Formula:
• C16H12FNO

• InChI:
• InChI=1S/C16H12FNO/c17-15-10-13(18)6-8-16(15)19-14-7-5-11-3-1-2-4-12(11)9-14/h1-10H,18H2

• InChIKey:
• NBNQZMPXOQJNNY-UHFFFAOYSA-N

• 3-Fluoro-4-(2-naphthyloxy)aniline is a useful research compound. Its molecular formula is C16H12FNO and its molecular weight is 253.27 g/mol. The purity is usually 95%.

1-(But-3-ynyl)imidazole

In Stock

• CAS RN:
• 911398-07-7

• Formula:
• C7H8N2

• InChI:
• InChI=1S/C7H8N2/c1-2-3-5-9-6-4-8-7-9/h1,4,6-7H,3,5H2

• InChIKey:
• HPNGAKRZCAWRBQ-UHFFFAOYSA-N

• 1-(But-3-ynyl)imidazole is a useful research compound. Its molecular formula is C7H8N2 and its molecular weight is 120.15 g/mol. The purity is usually 95%.

(3R)-3-cyclohexyl-4-methoxy-4-oxobutanoic acid

Usually In Stock

• CAS RN:
• 220498-07-7

• Formula:
• C11H18O4

• InChI:
• InChI=1S/C11H18O4/c1-15-11(14)9(7-10(12)13)8-5-3-2-4-6-8/h8-9H,2-7H2,1H3,(H,12,13)/t9-/m1/s1

• InChIKey:
• IYCUSOGFMJGUSU-SECBINFHSA-N

• (3R)-3-cyclohexyl-4-methoxy-4-oxobutanoic acid is a useful research compound. Its molecular formula is C11H18O4 and its molecular weight is 214.26 g/mol. The purity is usually 95%.

2-(5-amino-3-(methylthio)-4-tosyl-1H-pyrazol-1-yl)-N-mesitylacetamide

In Stock

• CAS RN:
• 1019098-07-7

• Formula:
• C22H26N4O3S2

• InChI:
• InChI=1S/C22H26N4O3S2/c1-13-6-8-17(9-7-13)31(28,29)20-21(23)26(25-22(20)30-5)12-18(27)24-19-15(3)10-14(2)11-16(19)4/h6-11H,12,23H2,1-5H3,(H,24,27)

• InChIKey:
• CIPGTDGERHDBIR-UHFFFAOYSA-N

• 2-(5-amino-3-(methylthio)-4-tosyl-1H-pyrazol-1-yl)-N-mesitylacetamide is a useful research compound. Its molecular formula is C22H26N4O3S2 and its molecular weight is 458.6. The purity is usually 95%.

2-(4-Methyl-1,3-thiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile

Usually In Stock

• CAS RN:
• 1797098-07-7

• Formula:
• C13H11N3OS2

• InChI:
• InChI=1S/C13H11N3OS2/c1-8-7-19-13(16-8)10(6-14)12(17)9-3-4-15-11(5-9)18-2/h3-5,7,10H,1-2H3

• InChIKey:
• GNJOXKMMBUJHHQ-UHFFFAOYSA-N

• 2-(4-Methyl-1,3-thiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile is a useful research compound. Its molecular formula is C13H11N3OS2 and its molecular weight is 289.37. The purity is usually 95%.

2-Amino-3,3,3-trifluoro-2-methylpropan-1-ol;hydrochloride

In Stock

• CAS RN:
• 2248298-07-7

• Formula:
• C4H9ClF3NO

• InChI:
• InChI=1S/C4H8F3NO.ClH/c1-3(8,2-9)4(5,6)7;/h9H,2,8H2,1H3;1H

• InChIKey:
• CBTVWNOABWZSTQ-UHFFFAOYSA-N

• 2-Amino-3,3,3-trifluoro-2-methylpropan-1-ol;hydrochloride is a useful research compound. Its molecular formula is C4H9ClF3NO and its molecular weight is 179.57. The purity is usually 95%.

2-Cyclopropyl-4-[[4-(5-fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,3-thiazole

Usually In Stock

• CAS RN:
• 2379998-07-7

• Formula:
• C21H22FN5S

• InChI:
• InChI=1S/C21H22FN5S/c22-18-19(15-4-2-1-3-5-15)23-14-24-20(18)27-10-8-26(9-11-27)12-17-13-28-21(25-17)16-6-7-16/h1-5,13-14,16H,6-12H2

• InChIKey:
• CBDARAORTYSFKE-UHFFFAOYSA-N

• 2-Cyclopropyl-4-[[4-(5-fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]methyl]-1,3-thiazole is a useful research compound. Its molecular formula is C21H22FN5S and its molecular weight is 395.5. The purity is usually 95%.

2-(2-aminoethyl)quinazolin-4(3H)-one hydrochloride

• CAS RN:
• 1185298-40-1; 437998-07-7

• Formula:
• C10H12ClN3O

• InChI:
• InChI=1S/C10H11N3O.ClH/c11-6-5-9-12-8-4-2-1-3-7(8)10(14)13-9;/h1-4H,5-6,11H2,(H,12,13,14);1H

• InChIKey:
• UZTZNKSVIBDUJS-UHFFFAOYSA-N

• 2-(2-aminoethyl)quinazolin-4(3H)-one hydrochloride is a useful research compound. Its molecular formula is C10H12ClN3O and its molecular weight is 225.68. The purity is usually 95%.